Cas no 1407180-76-0 (6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate)

• Product Name: 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate
• CAS No: 1407180-76-0
• MF: C₁₆H₂₃N₃O₄
• MW: 321.3715
• CID: 4698841
• Update Time: 2025-10-31

6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-3,6(5H)-dicarboxylic acid, 2-amino-7,8-dihydro-, 6-(1,1-dimethylethyl) 3-ethyl ester
• 6-tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate
• 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate

• Inchi： 1S/C16H23N3O4/c1-5-22-14(20)11-8-10-9-19(15(21)23-16(2,3)4)7-6-12(10)18-13(11)17/h8H,5-7,9H2,1-4H3,(H2,17,18)
• InChI Key： GIEBXCMDAUWEBC-UHFFFAOYSA-N
• SMILES： O(C(N1C([H])([H])C2=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C(N([H])[H])N=C2C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Topological Polar Surface Area: 94.8

Additional information on 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate

Comprehensive Overview of 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate (CAS No. 1407180-76-0)

The compound 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate (CAS No. 1407180-76-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a naphthyridine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most searched questions in the field of organic chemistry is: "What are the applications of naphthyridine derivatives in medicine?" This compound, with its 2-amino and dicarboxylate functional groups, offers a promising scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies highlight its role in modulating enzymatic activity, which aligns with the growing demand for targeted therapies in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, the tert-butyl and ethyl ester groups in this compound provide excellent steric and electronic properties, facilitating controlled reactions in complex synthetic pathways. This is particularly relevant to researchers exploring C-H activation and cross-coupling reactions, which are trending topics in modern organic synthesis. The compound’s stability under various conditions also makes it a preferred choice for high-throughput screening assays.

Another hot topic in the scientific community is the "green synthesis of heterocyclic compounds." The structural features of 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate allow for eco-friendly modifications, such as catalytic hydrogenation or enzymatic transformations, reducing the environmental footprint of pharmaceutical production. This aligns with the global push toward sustainable chemistry practices.

In agrochemical research, this compound’s naphthyridine backbone has shown potential in developing novel pesticides and herbicides. Its ability to interact with biological targets in pests while minimizing toxicity to non-target organisms is a key area of investigation. This addresses the frequently searched query: "How can we design safer agrochemicals?" The compound’s modular structure allows for fine-tuning to achieve desired biological effects.

Analytical chemists are also keen on this molecule due to its distinct spectroscopic signatures. Techniques like NMR and mass spectrometry can easily characterize its purity and stability, which is critical for quality control in industrial applications. The compound’s CAS No. 1407180-76-0 serves as a unique identifier in databases, streamlining literature searches and patent reviews.

In summary, 6-Tert-butyl 3-ethyl 2-amino-7,8-dihydro-1,6-naphthyridine-3,6(5H)-dicarboxylate is a multifaceted compound with broad applicability in drug discovery, agrochemical development, and sustainable chemistry. Its structural elegance and functional diversity make it a subject of ongoing research, answering pressing questions in modern science.